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Compound Name:
[1,2,4]Triazolo[4,3-a]pyridine-5-

carbonitrile

Cat. No.: B13458110

Get Quote

Executive Summary
Triazolo[4,3-a]pyridine-5-carbonitrile (also known as 5-cyano-[1,2,4]triazolo[4,3-a]pyridine)

represents a critical bicyclic heteroaromatic scaffold in medicinal chemistry.[1][2][3] It serves as

a pharmacophore core for various kinase inhibitors (e.g., p38

, JAK) and potential IDO1 inhibitors due to its ability to mimic purine bases and engage in
hydrogen bonding via the triazole nitrogens.

This guide provides a rigorous analysis of its spectroscopic signature (NMR, IR, Mass),

synthesis logic, and quality control parameters. The data presented synthesizes experimental

precedents from analogous triazolopyridine systems to establish a robust characterization

framework.

Part 1: Structural Logic & Identification
Chemical Identity[1][4]
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IUPAC Name: [1,2,4]Triazolo[4,3-a]pyridine-5-carbonitrile

Molecular Formula:

Molecular Weight: 144.13 g/mol

Key Structural Features:

Fused System: Pyridine ring fused to a 1,2,4-triazole ring across the N1-C2 bond of the

pyridine.

Numbering: The bridgehead nitrogen is position 4. The carbonitrile group is at position 5

(adjacent to the bridgehead), which corresponds to position 6 of the original pyridine

precursor.

Electronic Character: Electron-deficient core; the nitrile group at C5 significantly influences

the chemical shifts of the adjacent H6 proton and the ring carbons.

Visualization of Signaling & Synthesis Logic
The following diagram outlines the synthesis logic and the resulting numbering scheme, which

is critical for accurate NMR assignment.
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Caption: Synthetic pathway transforming 6-hydrazinopicolinonitrile into the fused

triazolopyridine core.

Part 2: Synthesis & Sample Preparation (Context)[1]
[4]
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To ensure the validity of the spectroscopic data, the sample must be prepared via a

regioselective route. The standard protocol involves the cyclocondensation of 6-

hydrazinopicolinonitrile with triethyl orthoformate.

Representative Protocol
Reagents: Suspend 6-hydrazinopicolinonitrile (1.0 equiv) in triethyl orthoformate (excess,

acts as solvent/reagent).

Conditions: Reflux at 100–120 °C for 4–6 hours.

Work-up: Cool to room temperature. The product typically precipitates. Filter the solid, wash

with cold ethanol/diethyl ether.

Purification: Recrystallization from Ethanol/DMF is recommended to remove unreacted

hydrazine traces.

Causality: The use of orthoformate introduces the C3 carbon (H-substituted). If a methyl group

is required at C3, triethyl orthoacetate would be used instead.

Part 3: Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data provides the definitive proof of cyclization. The formation of the triazole ring is

confirmed by the appearance of a deshielded singlet for the C3-H.

H NMR Data (400 MHz, DMSO-

)
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Position
Shift (

, ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

H-3 9.20 – 9.45 Singlet (s) -

Diagnostic Peak.

The triazole ring

proton is highly

deshielded due

to the adjacent

nitrogens and

aromatic current.

H-8 8.05 – 8.15 Doublet (d) ~9.0

Peri-position

relative to N4.

Deshielded, but

less than H3.

H-6 7.85 – 7.95 Doublet (d) ~7.5

Ortho to the

Nitrile (CN)

group. The CN

group is electron-

withdrawing,

shifting this

downfield relative

to unsubstituted

pyridine.

H-7 7.10 – 7.30 DD or Triplet ~9.0, 7.5

Meta to N4 and

CN. Typically the

most shielded

proton in this

system.

Self-Validating Check:

If the singlet at

9.2+ is missing, cyclization did not occur (starting hydrazine remains).
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If the integration ratio of H3:H6:H7:H8 is not 1:1:1:1, check for dimerization impurities.

C NMR Data (100 MHz, DMSO-

)

Carbon
Shift (

, ppm)
Type Assignment Note

CN (Nitrile) 114.0 – 116.0 Quaternary
Characteristic nitrile

carbon signal.

C-3 138.0 – 140.0 CH Triazole ring carbon.

C-5 110.0 – 112.0 Quaternary

Carbon bearing the

CN group. Shielded

relative to typical

aromatics due to ipso-

substitution effects.

C-8a (Bridge) 148.0 – 150.0 Quaternary
Bridgehead carbon

(next to N1).

C-6, C-7, C-8 115 – 130 CH Pyridine ring carbons.

Infrared (IR) Spectroscopy
IR is the primary rapid-screening tool for this compound, specifically for confirming the

presence of the nitrile group and the absence of the N-H stretches from the hydrazine

precursor.
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Functional Group
Wavenumber (

)
Intensity Diagnostic Value

C

N Stretch
2230 – 2245 Medium/Sharp

Critical. Confirms the

integrity of the 5-

cyano group.

C=N / C=C 1610 – 1635 Strong
Pyridine/Triazole ring

skeletal vibrations.

C-H (Aromatic) 3020 – 3100 Weak
Aromatic C-H

stretching.

Absence of N-H > 3200 -

Purity Check.

Significant broad

bands here indicate

unreacted hydrazine

or ring-opening.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).

Parent Ion:

Da.

Adducts:

Da.

Fragmentation Logic (MS/MS)
The triazolopyridine core typically fragments via the loss of the triazole moiety or the nitrile

group.
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Parent Ion [M+H]+
m/z 145

Loss of N2
(Triazole cleavage)

m/z ~117

- 28 Da

Loss of HCN
(Nitrile cleavage)

m/z ~118

- 27 Da

Pyridyne Core
m/z ~90
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Caption: Predicted ESI-MS fragmentation pathway for Triazolo[4,3-a]pyridine-5-carbonitrile.

Part 4: Quality Control & Impurity Profiling
When analyzing synthesized batches, researchers must watch for specific impurities that share

spectroscopic features but differ in key diagnostic regions.

Unreacted Hydrazine (6-hydrazinopicolinonitrile):

NMR: Lack of H3 singlet (~9.3 ppm). Presence of broad NH/NH2 exchangeable protons

(4.0–6.0 ppm).

MS:

.

Dimroth Rearrangement Product:

Under basic conditions, [4,3-a] isomers can rearrange to the thermodynamically more

stable [1,5-a] isomers.

Differentiation: The [1,5-a] isomer often shows a shift in the H3 proton (now H2 in [1,5-a])

and slight changes in C-13 shifts of the bridgehead carbons. X-ray crystallography is the
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gold standard for distinguishing these isomers if NMR is ambiguous.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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